5-(dimethylsulfamoyl)-2-methyl-N-phenylbenzamide

• IUPAC Name: 5-(dimethylsulfamoyl)-2-methyl-N-phenylbenzamide
• InChI: InChI=1S/C16H18N2O3S/c1-12-9-10-14(22(20,21)18(2)3)11-15(12)16(19)17-13-7-5-4-6-8-13/h4-11H,1-3H3,(H,17,19)
• InChI Key: KZZXNDUEXQMPQD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N(C)C)C(=O)NC2=CC=CC=C2
• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol

Description

5-(dimethylsulfamoyl)-2-methyl-N-phenylbenzamide is an organic compound that belongs to the class of benzamides It is characterized by the presence of a dimethylsulfamoyl group, a methyl group, and a phenyl group attached to a benzamide core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(dimethylsulfamoyl)-2-methyl-N-phenylbenzamide typically involves the reaction of 2-methylbenzoic acid with dimethylsulfamoyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate acyl chloride, which then reacts with aniline to form the final product. The reaction conditions generally include:

Temperature: Room temperature to 50°C

Solvent: Dichloromethane or tetrahydrofuran

Reaction Time: 2-4 hours

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

5-(dimethylsulfamoyl)-2-methyl-N-phenylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction can be achieved using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the sulfonamide group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium

Reduction: Lithium aluminum hydride in anhydrous ether

Substitution: Sodium hydride in dimethylformamide

Major Products Formed

Oxidation: Formation of sulfone derivatives

Reduction: Formation of amine derivatives

Substitution: Formation of substituted sulfonamides

Scientific Research Applications

5-(dimethylsulfamoyl)-2-methyl-N-phenylbenzamide has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of advanced materials and polymers.

Mechanism of Action

The mechanism of action of 5-(dimethylsulfamoyl)-2-methyl-N-phenylbenzamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site, thereby preventing substrate binding and subsequent catalysis. The pathways involved in its mechanism of action include:

Enzyme Inhibition: Binding to the active site of enzymes

Receptor Modulation: Interaction with cell surface receptors to modulate signaling pathways

Comparison with Similar Compounds

Similar Compounds

• N-phenylbenzamide
• 2-methyl-N-phenylbenzamide
• 5-(dimethylsulfamoyl)benzamide

Uniqueness

5-(dimethylsulfamoyl)-2-methyl-N-phenylbenzamide is unique due to the presence of the dimethylsulfamoyl group, which imparts distinct chemical and biological properties. This group enhances the compound’s solubility and reactivity, making it a valuable intermediate in organic synthesis and a potential candidate for drug development.